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Thiocarbamic acid halides
Thiocarbamic acid halides are a class of chemical compounds with the general formula R2NCSX, where X represents a halogen atom (fluorine, chlorine, bromine, or iodine), and R is an alkyl or aryl group. These compounds are derivatives of thiocarbamic acid, where one hydroxyl group has been replaced by a halide ion.
Thiocarbamic acid halides exhibit diverse physical properties depending on the substituent groups and halogen atoms involved. They can be colorless crystalline solids or liquids with varying melting points and boiling points. These compounds are of significant interest in organic synthesis due to their potential applications as intermediates in the preparation of various heterocyclic compounds, pesticides, and pharmaceuticals.
Structurally, thiocarbamic acid halides possess a unique chemical structure that enables them to form strong hydrogen bonds with other molecules, contributing to their solubility and reactivity. They are often used in industrial processes for the synthesis of important organic intermediates, particularly those involving sulfur-containing compounds.
In summary, thiocarbamic acid halides represent an essential class of chemical compounds with a wide range of applications in organic chemistry, pharmaceuticals, and pesticides due to their structural diversity and reactivity.
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Ranolazine: A Novel Antianginal Agent for Treating Chronic AnginaRanolazine: A Novel Antianginal Agent for Treating Chronic Angina Ranolazine: An Overview Ranolazine, a member of the benzothiazepine class of drugs, has emerged as a novel antianginal agent in the treatment of chronic angina. It is specifically indicated for the reduction of angina attacks in patients with stable coronary artery disease (CAD). Unlike traditional calcium channel blockers or...
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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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90% Type I isomers Cas No: 885267-25-4 -
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